Cas no 61503-74-0 ((±)-Apomorphine)

• Product Name: (±)-Apomorphine
• CAS No: 61503-74-0
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 4715600
• PubChem ID: 2215
• Update Time: 2025-10-19

(±)-Apomorphine Chemical and Physical Properties

Names and Identifiers

• (+/-)-Apomorphine
• Apormorphine
• Spectrum_000060
• Spectrum2_000142
• Spectrum3_000306
• Spectrum4_000241
• Spectrum5_000844
• 10,11-dihydroxyaporphine
• Lopac0_000076
• BSPBio_001872
• KBioGR_000642
• KBioSS_000440
• MLS001183781
• DivK1c_000251
• SPBio_000244
• S
• 6-Methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol
• (±)-Apomorphine

• MDL： MFCD00070404
• Inchi： 1S/C17H17NO2/c1-18-8-7-10-3-2-4-12-15(10)13(18)9-11-5-6-14(19)17(20)16(11)12/h2-6,13,19-20H,7-9H2,1H3
• InChI Key： VMWNQDUVQKEIOC-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC2=C1C1=CC=CC3CCN(C)C(C2)C=31)O

Computed Properties

• Exact Mass: 267.125928785 g/mol
• Monoisotopic Mass: 267.125928785 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.7
• Molecular Weight: 267.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines

Additional information on (±)-Apomorphine

Introduction to (±)-Apomorphine (CAS No. 61503-74-0)

(±)-Apomorphine (CAS No. 61503-74-0) is a synthetic compound derived from morphine, specifically known for its dopaminergic properties. This compound has been extensively studied for its potential therapeutic applications, particularly in the treatment of Parkinson's disease and other neurological disorders. In this comprehensive introduction, we will delve into the chemical structure, pharmacological properties, and recent advancements in the research and clinical use of (±)-Apomorphine.

Chemical Structure and Synthesis

(±)-Apomorphine is a derivative of morphine, characterized by its molecular formula C₁₇H₁₉NO₂. The compound is synthesized through a series of chemical reactions that involve the modification of the morphine molecule. One common synthetic route involves the oxidation of morphine to form apomorphine, followed by the separation of the enantiomers to obtain the (±)-form. The structural features of (±)-Apomorphine include a phenyl ring and a tetrahydroisoquinoline moiety, which contribute to its unique pharmacological profile.

Pharmacological Properties

(±)-Apomorphine is primarily known for its potent dopaminergic activity. It acts as a non-selective dopamine receptor agonist, primarily targeting D1 and D2 receptors. This mechanism of action makes it particularly effective in treating conditions characterized by dopamine deficiency, such as Parkinson's disease. Additionally, (±)-Apomorphine has been shown to have antiemetic properties, which can be beneficial in managing nausea and vomiting associated with various medical conditions.

Clinical Applications

The most significant clinical application of (±)-Apomorphine is in the treatment of Parkinson's disease. It is often used as a rescue medication to manage motor fluctuations that occur between doses of levodopa, the primary treatment for Parkinson's disease. Recent studies have demonstrated that (±)-Apomorphine can effectively reduce off-time and improve motor function in patients with advanced Parkinson's disease. Moreover, it has been shown to have a rapid onset of action, making it an ideal choice for acute symptom management.

(±)-Apomorphine is also being explored for its potential in treating other neurological disorders. For instance, preliminary research suggests that it may have neuroprotective effects, which could be beneficial in slowing the progression of neurodegenerative diseases. Additionally, its antiemetic properties make it a promising candidate for managing chemotherapy-induced nausea and vomiting.

Recent Research Advancements

The field of research surrounding (±)-Apomorphine continues to evolve, with new studies providing valuable insights into its mechanisms of action and potential therapeutic applications. One recent study published in the Journal of Neurochemistry investigated the neuroprotective effects of (±)-Apomorphine in animal models of Parkinson's disease. The results indicated that treatment with (±)-Apomorphine led to a significant reduction in dopaminergic neuron loss and improved motor function.

Another area of interest is the use of (±)-Apomorphine in combination therapy. Researchers are exploring how combining (±)-Apomorphine strong> with other dopaminergic agents or neuroprotective compounds can enhance therapeutic outcomes. A study published in Movement Disorders found that co-administration of (±)-Apomorphine strong> and rasagiline resulted in synergistic effects, leading to improved motor function and reduced off-time in patients with Parkinson's disease.

Safety and Side Effects

(±)-Apomorphine strong> can have side effects. Common side effects include nausea, vomiting, dizziness, and hypotension. These side effects are often transient and can be managed with appropriate dosing adjustments or supportive care. More serious side effects are rare but can include hallucinations and dyskinesias. It is important for healthcare providers to monitor patients closely during treatment with(±)-Apomorphine.

In conclusion,< strong>(±)-Apomorphine